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Compound of Interest

Compound Name: Octane-d18

Cat. No.: B101539

Audience: Researchers, scientists, and drug development professionals.

Introduction Octane-d18 (Perdeuterooctane) is the deuterated form of n-octane, with the
chemical formula CD3(CD2)sCDs. It serves as a valuable tool in various analytical applications
due to its distinct mass shift compared to its unlabeled counterpart. Common uses include
serving as an internal standard in quantitative mass spectrometry, a solvent in NMR-based
research, and a tracer for environmental analysis.[1] The accuracy of these applications relies
heavily on the precise and accurate preparation of stock and working solutions. This document
provides detailed protocols for the preparation of Octane-d18 solutions to ensure reliable and
reproducible experimental results.

Physicochemical and Safety Data Prior to handling, it is crucial to be familiar with the properties
and safety information for Octane-d18.

Table 1: Physicochemical Properties of Octane-d18
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Property Value Reference
Chemical Formula CDs3(CD2)sCD3 [1]
Molecular Weight 132.34 g/mol [11[2][3]
CAS Number 17252-77-6 [21[3]
Appearance Colorless liquid [2]

Density 0.815 g/mL at 25 °C

Boiling Point 125-127 °C

Melting Point -57 °C

Insoluble in water (0.0007 g/L).
[2][4] Soluble in non-polar
Solubility organic solvents like ethers,

alcohols, and aromatics.[4][5]

[6]

| Storage Temperature | Ambient/Room Temperature |[1][2] |

Safety Precautions Octane-d18 is a hazardous substance and must be handled with
appropriate care in a well-ventilated chemical fume hood.

e Hazard Summary: Highly flammable liquid and vapor.[2][7][8] May be fatal if swallowed and
enters airways.[1][7][8] Causes skin irritation and may cause drowsiness or dizziness.[1][7]
[8] It is also very toxic to aquatic life with long-lasting effects.[1][8]

o Personal Protective Equipment (PPE): Wear protective gloves, a lab coat, and safety
goggles.

o Handling: Keep away from heat, sparks, open flames, and other ignition sources.[7][8] Use
non-sparking tools and take precautionary measures against static discharge.[2][7][8] Avoid
breathing vapors.[2][7][8]

o Storage: Store in a tightly closed container in a designated flammables area that is cool and
well-ventilated.[2][7]
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Experimental Protocols

Materials and Equipment
e Octane-d18 (=98 atom % D)

» High-purity solvent (e.g., Acetonitrile, Methanol, Hexane - select based on analytical method
compatibility)

e Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL, 100 mL)

» Calibrated positive displacement or air displacement micropipettes
¢ Analytical balance (readable to at least 0.1 mg)

e Glass vials with PTFE-lined caps

o Beakers and disposable Pasteur pipettes

Protocol 1: Preparation of a 1 mg/mL Stock Solution

This protocol describes the preparation of a high-concentration primary stock solution. Due to
the volatility and low viscosity of Octane-d18, it is recommended to dispense it by mass rather
than volume for the highest accuracy.

e Preparation: Place a clean, dry amber glass vial with a cap on the analytical balance and
tare the weight.

» Weighing: Using a micropipette, carefully add approximately 12.27 pyL of Octane-d18 into the
vial. (This volume is a guideline; the exact mass is the critical measurement). Aim for a mass
of approximately 10.0 mg. Record the exact mass to four decimal places (e.g., 0.0100 g).

o Calculation Basis: Density of Octane-d18 is 0.815 g/mL or 0.815 mg/pL. To obtain 10 mg,
the volume is (10 mg) / (0.815 mg/uL) = 12.27 pL.

 Dissolution: Add approximately 2 mL of the chosen solvent (e.g., Acetonitrile) to the vial to
dissolve the Octane-d18.
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o Quantitative Transfer: Carefully transfer the solution from the vial into a 10 mL Class A
volumetric flask.

e Rinsing: Rinse the vial at least three times with small volumes (e.g., 1-2 mL) of the solvent,
transferring the rinsate to the volumetric flask after each rinse to ensure all the Octane-d18
is transferred.

o Dilution: Add the solvent to the volumetric flask until the bottom of the meniscus is level with
the calibration mark.

o Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is
thoroughly mixed.

o Labeling and Storage: Transfer the final stock solution to a properly labeled amber glass vial.
The label should include the compound name (Octane-d18), exact concentration (calculated
from the precise mass), solvent, preparation date, and preparer's initials. Store at room
temperature in a flammables cabinet.[2]

Table 2: Example Calculation for 1 mg/mL Stock Solution

Parameter Example Value
Target Concentration 1.0 mg/mL
Final Volume (V) 10.0 mL

Target Mass (M) 10.0 mg

Actual Mass Weighed 10.2 mg

| Final Concentration (Mass/V) | 1.02 mg/mL |
Protocol 2: Preparation of Working Solutions via Serial Dilution

Working solutions are prepared by diluting the stock solution. The following protocol describes
a serial dilution to create a set of calibration standards.

e First Dilution (e.g., to 10 pg/mL):
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o Using a calibrated micropipette, transfer 100 pL of the 1.02 mg/mL stock solution into a 10
mL volumetric flask.

o Dilute to the mark with the solvent.
o Cap and invert the flask 15-20 times to mix.
o This produces a working solution with a concentration of 10.2 pg/mL.

o Calculation (C1V1 = C2V2): (1020 pg/mL) * (0.1 mL) = C2 * (10 mL) - C2 =10.2 pg/mL.

o Subsequent Dilutions: Repeat the process to create lower concentration standards from the
previously diluted solution.

o Labeling: Label each working solution clearly with its concentration, solvent, and preparation
date.

Table 3: Example Serial Dilution Scheme for Working Solutions

Starting . Volume . Final Working
. Starting Conc. Final Volume

Solution Transferred Conc.
Stock Solution  1.02 mg/mL 100 pL 10 mL 10.2 pg/mL
10.2 pg/mL

] 10.2 pg/mL 1mL 10 mL 1.02 pg/mL
Solution
1.02 pg/mL

] 1.02 pg/mL 1mL 10 mL 102 ng/mL
Solution

| 102 ng/mL Solution | 102 ng/mL | 1 mL | 10 mL | 10.2 ng/mL |

Workflow Visualization

The following diagram illustrates the logical flow for preparing stock and working solutions of
Octane-d18.
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Caption: Workflow for preparing Octane-d18 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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